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Compound of Interest

Compound Name: Diethyl phenylphosphonite

Cat. No.: B154481 Get Quote

CAS Number: 1638-86-4

This technical guide provides an in-depth overview of diethyl phenylphosphonite, a versatile

organophosphorus compound with applications in organic synthesis. The document is intended

for researchers, scientists, and professionals in the field of drug development and chemical

research.

Chemical and Physical Properties
Diethyl phenylphosphonite is a clear, colorless liquid.[1] It is also known by several

synonyms, including diethoxyphenylphosphine and phenylphosphonous acid diethyl ester.[2]

The key physical and chemical properties of this compound are summarized in the table below

for easy reference.
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Property Value Source(s)

Molecular Formula C₁₀H₁₅O₂P [2][3]

Molecular Weight 198.20 g/mol [2][4]

CAS Number 1638-86-4 [2]

Appearance Clear, colorless liquid [1]

Density 1.032 g/mL at 25 °C [5]

Boiling Point 64 °C at 0.7 mmHg [5]

Flash Point > 230 °F (> 110 °C) [5]

Refractive Index (n20/D) 1.51 [5]

Storage Temperature 2-8°C, under inert atmosphere [5]

Solubility

Information not widely

available, but generally soluble

in organic solvents.

Sensitivity Air sensitive [5]

Safety and Hazard Information
Diethyl phenylphosphonite is classified as a hazardous substance. It is fatal if inhaled and

causes skin irritation.[4] It may also cause an allergic skin reaction.[4] Appropriate personal

protective equipment (PPE), including gloves, safety goggles, and respiratory protection,

should be worn when handling this chemical.[1] Work should be conducted in a well-ventilated

area, such as a fume hood.

GHS Hazard Statements:

H315: Causes skin irritation[4]

H317: May cause an allergic skin reaction[4]

H330: Fatal if inhaled[4]
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Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P310: Immediately call a POISON CENTER or doctor/physician.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

Experimental Protocols
A common method for the synthesis of diethyl phenylphosphonite involves the reaction of

dichlorophenylphosphine with ethanol in the presence of a tertiary amine base, such as

triethylamine or pyridine, to neutralize the hydrochloric acid byproduct.

Materials:

Dichlorophenylphosphine

Anhydrous Ethanol

Triethylamine (or other suitable tertiary amine)

Anhydrous diethyl ether (or other suitable solvent)

Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

A reaction flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser

is thoroughly dried and flushed with an inert gas.

Anhydrous diethyl ether and triethylamine are added to the flask and cooled in an ice bath.

A solution of dichlorophenylphosphine in anhydrous diethyl ether is added dropwise from the

dropping funnel with continuous stirring.
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After the addition of dichlorophenylphosphine, a solution of anhydrous ethanol in anhydrous

diethyl ether is added dropwise. The reaction mixture is kept cool during this addition.

Once the addition is complete, the reaction mixture is allowed to warm to room temperature

and then gently refluxed for a period to ensure the reaction goes to completion.

The resulting mixture, containing triethylamine hydrochloride precipitate, is cooled and

filtered under an inert atmosphere to remove the salt.

The solvent is removed from the filtrate by distillation under reduced pressure.

The crude diethyl phenylphosphonite is then purified by vacuum distillation to yield the

final product.

Visualizations
The following diagrams illustrate the chemical structure and a simplified synthesis pathway for

diethyl phenylphosphonite.

Caption: Molecular structure of diethyl phenylphosphonite.

Simplified Synthesis of Diethyl Phenylphosphonite

Reaction Conditions

Dichlorophenylphosphine
(C₆H₅PCl₂)

Diethyl Phenylphosphonite
(C₆H₅P(OC₂H₅)₂) Amine Hydrochloride Salt

Ethanol
(C₂H₅OH)

Tertiary Amine
(e.g., Triethylamine)
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Click to download full resolution via product page

Caption: Reaction scheme for diethyl phenylphosphonite synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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